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Compound of Interest

Nalpha-Tosyl-L-phenylalanine
Compound Name:
chloromethyl ketone

Cat. No.: B1682441

Technical Support Center: TPCK Inhibition

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
issues with TPCK (L-1-Tosylamido-2-phenylethyl chloromethyl ketone) not inhibiting protease
activity in their experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My TPCK is not inhibiting the target protease. What are the possible reasons?

Al: There are several potential reasons for the lack of inhibition. Here's a troubleshooting
workflow to help you identify the issue:
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 To cite this document: BenchChem. [TPCK not inhibiting protease activity in my experiment].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682441#tpck-not-inhibiting-protease-activity-in-my-
experiment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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